Cas no 1805054-55-0 (Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805054-55-0
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4851995
• Update Time: 2025-08-03

Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-2-16-9(15)4-3-14-8(13)5(6(4)10)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： FXHRVOUQCXTSTC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805054-55-0)

Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805054-55-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl carboxylate group, enhances its reactivity and solubility, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation therapeutics and crop protection agents. Researchers are particularly interested in the difluoromethyl moiety, which improves metabolic stability and bioavailability in drug candidates. The bromine atom at the 4-position further enables cross-coupling reactions, a hot topic in modern organic synthesis. These attributes align with current trends in green chemistry and sustainable manufacturing, as industries seek eco-friendly synthetic routes.

The compound's CAS No. 1805054-55-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often inquire about its synthetic protocols, spectroscopic data (e.g., NMR, HPLC), and applications in kinase inhibitors or antibacterial agents. Notably, its potential in AI-driven drug design has become a focal point, as machine learning models increasingly predict fluorinated compounds for target optimization.

From a technical perspective, Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate exhibits excellent compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, a staple in fragment-based drug discovery. Its amino group also allows for derivatization into amides or sulfonamides, expanding its utility in combinatorial chemistry. These features address common user queries about scalable synthesis and purification methods, which are critical for industrial adoption.

Environmental and regulatory considerations further elevate the compound's profile. Unlike traditional halogenated intermediates, its difluoromethyl group reduces environmental persistence, aligning with REACH compliance and FDA guidelines. This aspect resonates with users exploring safer alternatives in chemical production. Additionally, its role in precision agriculture—such as designing low-residue pesticides—has sparked interest amid growing concerns about food safety and sustainable farming.

In summary, Ethyl 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805054-55-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to agrochemical innovation—coupled with its alignment with global sustainability goals, ensure its continued prominence in scientific discourse. For researchers seeking structure-activity relationships or process optimization, this compound offers a compelling case study in modern chemical ingenuity.